![molecular formula C22H26ClN3O2 B2572657 (1-(4-Chlorophenyl)cyclopentyl)(4-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone CAS No. 2097920-75-5](/img/structure/B2572657.png)
(1-(4-Chlorophenyl)cyclopentyl)(4-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone
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Description
Molecular Structure Analysis
The molecular structure of this compound includes a cyclopentyl ring attached to a 4-chlorophenyl group, a piperidin-1-yl group, and a 2-methylpyrimidin-4-yl group. The presence of these functional groups suggests potential reactivity with a variety of other chemical species.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the available literature, compounds with similar structures have been involved in a variety of reactions. For example, organoboron compounds have been used in a wide range of transformations, including oxidations, aminations, halogenations, and C–C bond formations .Scientific Research Applications
Anti-Tubercular Agents
This compound has been used in the design and synthesis of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives, which have been evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra . These derivatives have shown significant activity against Mycobacterium tuberculosis H37Ra with 50% inhibitory concentrations (IC 50) ranging from 1.35 to 2.18 μM .
Solvent-Free Synthesis
A solvent-free method for the synthesis of 1-(4-chlorophenyl)pyrazolidin-3-one has been achieved by grinding 4-chlorophenyl hydrazine and methyl acrylate in the presence of base in a ball mill . This method is more environmentally friendly compared to conventional solution-phase reactions .
Anti-Cancer Studies
This compound has been used in the synthesis of new [1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone derivatives . These derivatives have been synthesized using the reductive amination method in the presence of sodium triacetoxyborohydride . These derivatives have been evaluated for their anti-cancer properties .
Anti-Tuberculosis Studies
The same derivatives mentioned in the Anti-Cancer Studies section have also been evaluated for their anti-tuberculosis properties . This shows the compound’s potential in the development of new and effective anti-TB drugs .
properties
IUPAC Name |
[1-(4-chlorophenyl)cyclopentyl]-[4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26ClN3O2/c1-16-24-13-8-20(25-16)28-19-9-14-26(15-10-19)21(27)22(11-2-3-12-22)17-4-6-18(23)7-5-17/h4-8,13,19H,2-3,9-12,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JILGKNFFSYCEGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)OC2CCN(CC2)C(=O)C3(CCCC3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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